Cas no 178163-53-6 (Cyclohexanone, 4-[4-[[methyl(1-methylpropyl)amino]methyl]phenyl]-)

• Product Name: Cyclohexanone, 4-[4-[[methyl(1-methylpropyl)amino]methyl]phenyl]-
• CAS No: 178163-53-6
• MF: C₁₈H₂₇NO
• MW: 273.413085222244
• CID: 1365373
• Update Time: 2024-08-17

Cyclohexanone, 4-[4-[[methyl(1-methylpropyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-[4-[[methyl(1-methylpropyl)amino]methyl]phenyl]-

• Inchi： 1S/C18H27NO/c1-4-14(2)19(3)13-15-5-7-16(8-6-15)17-9-11-18(20)12-10-17/h5-8,14,17H,4,9-13H2,1-3H3
• InChI Key： SMNKFLIUHROOQT-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C2=CC=C(CN(C)C(C)CC)C=C2)CC1

Computed Properties

• Exact Mass: 273.20941

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 384.5±37.0 °C(Predicted)
• PSA: 20.31
• pka: 9.03±0.50(Predicted)